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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238 Get Quote

Introduction

N-Octadecyl-D37 alcohol is a deuterated form of stearyl alcohol, a long-chain fatty alcohol.

The substitution of hydrogen with deuterium, its stable heavy isotope, makes it a valuable tool

in various research applications, particularly in metabolic studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry.[1] The deuterium labeling provides a distinct

mass signature, allowing for the differentiation and quantification of the labeled compound from

its non-deuterated counterparts in complex biological matrices.

Proper preparation and storage of stock solutions are critical to maintain the chemical and

isotopic integrity of deuterated compounds.[2] Factors such as solvent choice, exposure to

atmospheric moisture, temperature, and light can impact the stability and concentration of the

solution.[3] This document provides a detailed protocol for the preparation of an N-Octadecyl-
D37 alcohol stock solution, designed for researchers, scientists, and drug development

professionals.

Compound Data and Storage Recommendations
The following table summarizes the key properties of N-Octadecyl-D37 alcohol and the

recommended conditions for the preparation and storage of its stock solution.
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Parameter Value Source

Chemical Name N-Octadecyl-D37 Alcohol [4]

Synonyms
1-Octadecanol-D37, Stearyl

Alcohol-D37
[4]

CAS Number 204259-62-1 [4][5]

Molecular Formula CD₃(CD₂)₁₇OH [4]

Molecular Weight 307.52451 g/mol [4]

Physical Form White Solid [4]

Typical Isotopic Purity ≥98 atom % D [4]

Recommended Solvent Anhydrous Ethanol (≥99.5%) [6]

Recommended Storage

2-8°C in a tightly sealed, light-

protecting vial. For long-term

storage, consider -20°C.

[2][3]

Experimental Protocol
This protocol details the steps for preparing a 1 mg/mL stock solution of N-Octadecyl-D37
alcohol in anhydrous ethanol. The concentration can be adjusted as needed by modifying the

mass of the solute or the volume of the solvent.

Materials and Equipment:

N-Octadecyl-D37 Alcohol (solid)

Anhydrous Ethanol (≥99.5% purity)

Analytical balance (readable to at least 0.1 mg)

Glass volumetric flask (e.g., 10 mL, Class A) with a ground glass stopper

Glass pipettes or syringes
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Amber glass vials with screw caps and PTFE-lined septa for storage

Spatula

Weighing paper or boat

Argon or Nitrogen gas supply with tubing

Optional: Ultrasonic bath

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses, a

lab coat, and chemical-resistant gloves.

Anhydrous ethanol is a flammable liquid. Keep it away from heat, sparks, and open flames.

[7]

Perform all manipulations, especially the weighing and dissolution of the deuterated

compound, in a well-ventilated fume hood or under a gentle stream of inert gas to minimize

exposure to atmospheric moisture.[8]

While deuterated compounds are generally considered non-radioactive and safe for

laboratory use, all chemicals should be handled with caution.[1]

Procedure:

Prepare Glassware: Ensure all glassware is scrupulously clean and dry. If necessary, oven-

dry the volumetric flask and storage vials at >100°C for several hours and allow them to cool

to room temperature in a desiccator before use.[8]

Equilibrate Reagents: Allow the sealed container of N-Octadecyl-D37 alcohol and the

anhydrous ethanol to equilibrate to room temperature before opening. This is a critical step

to prevent condensation of atmospheric moisture into the containers.[2]

Weighing the Compound:

Place a weighing boat on the analytical balance and tare it.
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Under a gentle stream of inert gas (argon or nitrogen), carefully weigh the desired amount

of N-Octadecyl-D37 alcohol. For a 10 mL of a 1 mg/mL solution, weigh 10.0 mg.

Record the exact mass.

Dissolution:

Carefully transfer the weighed N-Octadecyl-D37 alcohol into the 10 mL volumetric flask.

Using a pipette, add a small amount of anhydrous ethanol to the weighing boat to rinse

any residual compound and transfer the rinse to the volumetric flask.

Add anhydrous ethanol to the flask until it is approximately half-full.

Stopper the flask and gently swirl to dissolve the solid. The non-deuterated analog is

soluble in ethanol, but gentle warming in a water bath or sonication may be required to

facilitate the dissolution of the long-chain alcohol.[6]

Once the solid is completely dissolved, allow the solution to return to room temperature if it

was warmed.

Final Volume Adjustment:

Carefully add anhydrous ethanol to the volumetric flask until the bottom of the meniscus is

aligned with the calibration mark.

Stopper the flask and invert it 10-15 times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution into a pre-labeled amber glass vial.

If the vial will be accessed multiple times, use a screw cap with a PTFE-lined septum to

allow for withdrawal with a syringe, minimizing atmospheric exposure.[8]

Flush the headspace of the vial with inert gas before tightly sealing it.

Store the vial upright in a refrigerator at 2-8°C.[2][3]
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Visual Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for preparing the N-Octadecyl-D37
alcohol stock solution.
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Caption: Workflow for N-Octadecyl-D37 Alcohol Stock Solution Preparation.
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Caption: Logical Relationship of Inputs to Output in Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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